Cas no 2413192-49-9 (trans-ccc_R08)

• Product Name: trans-ccc_R08
• CAS No: 2413192-49-9
• MF: C₂₂H₁₉ClO₆
• MW: 414.835665941238
• CID: 5518508
• PubChem ID: 146443478
• Update Time: 2025-07-10

trans-ccc_R08 Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-[2-[4-(8-chloro-4-oxo-4H-1-benzopyran-2-yl)phenoxy]ethoxy]-, trans-
• trans-ccc_R08
• ccc_R08
• 2919019-72-8
• SCHEMBL21801083
• SCHEMBL21801081
• 2413192-49-9
• SCHEMBL21801191
• CS-0636280
• cis-ccc_R08
• 2413192-48-8
• HY-148560

• Inchi： 1S/C22H19ClO6/c23-18-3-1-2-17-19(24)12-20(29-21(17)18)13-4-6-15(7-5-13)27-8-9-28-16-10-14(11-16)22(25)26/h1-7,12,14,16H,8-11H2,(H,25,26)/t14-,16-
• InChI Key： JFCQXBCQZCBQSI-KOMQPUFPSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H](OCCOC2=CC=C(C3OC4=C(Cl)C=CC=C4C(=O)C=3)C=C2)C1

Computed Properties

• Exact Mass: 414.0870160g/mol
• Monoisotopic Mass: 414.0870160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.1Ų

Additional information on trans-ccc_R08

Exploring trans-ccc_R08 (CAS No. 2413192-49-9): A Comprehensive Guide to Its Properties and Applications

In the realm of specialized chemical compounds, trans-ccc_R08 (CAS No. 2413192-49-9) has emerged as a subject of significant interest among researchers and industry professionals. This compound, characterized by its unique molecular structure, offers a wide range of potential applications, from advanced material science to innovative industrial processes. As the demand for high-performance chemicals grows, understanding the properties and uses of trans-ccc_R08 becomes increasingly important.

The trans-ccc_R08 compound is distinguished by its trans-configuration, which imparts specific stability and reactivity profiles. This configuration is often sought after in the synthesis of complex molecules, where precise control over stereochemistry is crucial. Researchers have noted that 2413192-49-9 exhibits remarkable thermal stability, making it suitable for applications in high-temperature environments. Additionally, its compatibility with various solvents and reagents enhances its versatility in synthetic chemistry.

One of the most compelling aspects of trans-ccc_R08 is its potential role in the development of sustainable materials. With the global push toward eco-friendly solutions, this compound has been investigated for its ability to contribute to green chemistry initiatives. For instance, its use in catalytic processes can reduce energy consumption and minimize waste, aligning with the principles of circular economy. This aligns perfectly with current trends where users frequently search for terms like "sustainable chemical alternatives" and "green synthesis methods."

Another area where trans-ccc_R08 shows promise is in the field of advanced electronics. The compound's unique electronic properties make it a candidate for use in organic semiconductors and photovoltaic devices. As the demand for renewable energy solutions surges, researchers are exploring how 2413192-49-9 can be integrated into next-generation solar cells and energy storage systems. This ties into popular search queries such as "materials for clean energy" and "organic electronics breakthroughs."

From a commercial perspective, trans-ccc_R08 is gaining traction in the pharmaceutical and agrochemical industries. Its structural features allow it to serve as a key intermediate in the synthesis of bioactive molecules. For example, it has been utilized in the development of novel crop protection agents, addressing the growing need for efficient and environmentally benign agricultural solutions. This resonates with searches related to "innovative agrochemicals" and "pharmaceutical intermediates."

Quality control and safety are paramount when working with trans-ccc_R08. Rigorous testing protocols ensure that the compound meets industry standards for purity and performance. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the integrity of 2413192-49-9. These practices are critical for maintaining consistency in research and industrial applications, a topic often queried as "chemical quality assurance methods."

Looking ahead, the future of trans-ccc_R08 appears bright, with ongoing studies exploring its potential in nanotechnology and biomedical engineering. Its compatibility with nanoscale systems opens doors for innovations in drug delivery and diagnostic tools. Furthermore, its tunable properties make it a valuable asset in the design of smart materials, which respond dynamically to environmental stimuli. These advancements align with trending searches like "nanomaterials in medicine" and "responsive material technologies."

In conclusion, trans-ccc_R08 (CAS No. 2413192-49-9) stands as a versatile and high-potential compound with applications spanning multiple industries. Its unique characteristics, combined with the growing emphasis on sustainability and innovation, position it as a key player in the future of chemical research and development. For professionals and enthusiasts alike, staying informed about the latest developments related to this compound is essential, as it continues to shape the landscape of modern science and technology.